Pyrazolo[1,5-a]pyrimidin-5-amine
Overview
Description
Pyrazolo[1,5-a]pyrimidine (PP) derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry . They have attracted a great deal of attention in material science recently due to their significant photophysical properties . The PP structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings .
Synthesis Analysis
Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold . A one-step synthesis of diversely substituted pyrazolo[1,5-a]pyrimidines from saturated ketones and 3-aminopyrazoles has been presented . This transformation involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles in one pot .Molecular Structure Analysis
The molecular structure of Pyrazolo[1,5-a]pyrimidin-5-amine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . It has been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology .Chemical Reactions Analysis
In terms of chemical reactions, the pyrazolo[1,5-a]pyrimidine moiety is a crucial pharmacophore found in many biologically active molecules . Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold .Physical And Chemical Properties Analysis
Pyrazolo[1,5-a]pyrimidin-5-amine derivatives possess significant photophysical properties . They have a high impact in medicinal chemistry and have attracted a great deal of attention in material science .Scientific Research Applications
CDK Inhibitors in Medical Treatments
Pyrazolo[1,5-a]pyrimidin-5-amine compounds have been identified as inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. These compounds are used in pharmaceutical compositions to treat disorders associated with CDK such as cancer, viral infections, neurodegenerative disorders, ischaemia, renal diseases, and cardiovascular disorders .
Heat-Resistant Explosives
In the field of energetic materials research, Pyrazolo[1,5-a]pyrimidin-5-amine derivatives are explored for their potential as heat-resistant explosives. They are valued for their ease of synthesis and stability under extreme conditions .
Fluorescent Materials and Bio-Probes
These compounds exhibit significant photophysical properties making them suitable for use as fluorescent materials and bio-probes. Their stability at extreme pH values and resistance to photobleaching are critical characteristics for these applications .
Material Science and Photophysical Properties
Pyrazolo[1,5-a]pyrimidin-5-amine derivatives have attracted attention in material science due to their significant photophysical properties. They are strategic compounds for optical applications with tunable photophysical properties .
Medicinal Chemistry
The pyrazolo[1,5-a]pyrimidine ring is frequently studied in medicinal chemistry due to its applicability and synthetic versatility. It serves as a core structure for developing therapeutic agents .
Safety and Hazards
Future Directions
The future directions of Pyrazolo[1,5-a]pyrimidin-5-amine research are promising. There is ongoing research into the synthesis of novel pyrazolo pyrimidines based on 5-aminopyrazoles . Additionally, there is interest in investigating the pyrazolo[1,5-a]pyrimidin-3-amine ring as a novel scaffold to replace other rings in certain compounds .
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyrimidin-5-amine derivatives have been identified as strategic compounds for optical applications . They have also been found to inhibit cyclin-dependent kinases (CDKs) , which play a crucial role in cell cycle regulation. In addition, they have shown potential as antimetabolites in purine biochemical reactions .
Mode of Action
The interaction of Pyrazolo[1,5-a]pyrimidin-5-amine with its targets involves bonding the NH2-group of the starting aminopyrazole with the Cβ of the compound . This interaction can lead to the inhibition of CDKs , arresting cell cycle progression.
Biochemical Pathways
Pyrazolo[1,5-a]pyrimidin-5-amine derivatives are known to affect the cell cycle by inhibiting CDKs . This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest and potentially inducing apoptosis.
Pharmacokinetics
The compound’s photophysical properties, such as absorption and emission behaviors, can be tuned by modifying the electron-donating groups (edgs) at position 7 on the fused ring .
Result of Action
The inhibition of CDKs by Pyrazolo[1,5-a]pyrimidin-5-amine can lead to cell cycle arrest and potentially induce apoptosis . This makes it a potential candidate for antitumor and anticancer therapies.
Action Environment
The action of Pyrazolo[1,5-a]pyrimidin-5-amine can be influenced by environmental factors. For instance, the compound’s photophysical properties can be affected by the presence of electron-donating groups (EDGs) at position 7 on the fused ring . The stability of the compound under exposure to extreme pH has also been studied .
properties
IUPAC Name |
pyrazolo[1,5-a]pyrimidin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIBPJQNRFGOOTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)N=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazolo[1,5-a]pyrimidin-5-amine | |
CAS RN |
216066-95-4 | |
Record name | pyrazolo[1,5-a]pyrimidin-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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